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Compound of Interest

Compound Name: Ethyl bromoacetate

Cat. No.: B091307 Get Quote

For immediate release: This document provides critical safety and logistical information for the

proper disposal of ethyl bromoacetate, a highly toxic and lachrymatory chemical.

Researchers, scientists, and drug development professionals must adhere to these procedures

to ensure a safe laboratory environment and compliance with regulations.

Ethyl bromoacetate (CAS No. 105-36-2) is a flammable and toxic liquid that requires careful

handling and disposal.[1][2] It is fatal if swallowed, inhaled, or in contact with skin.[1][3][4][5]

This guide outlines the necessary steps for the safe disposal of this hazardous material.

Immediate Safety Precautions and Handling
Before initiating any disposal procedures, it is imperative to handle ethyl bromoacetate in a

well-ventilated area, preferably within a chemical fume hood.[6] Appropriate Personal

Protective Equipment (PPE) is mandatory and includes:

Eye Protection: Chemical splash goggles and a face shield.[7]

Skin Protection: Chemical-resistant gloves (e.g., rubber oil-resistant gloves), and appropriate

protective clothing to prevent skin exposure.[7][8]

Respiratory Protection: A NIOSH/MSHA-approved respirator is necessary if exposure limits

are exceeded or if irritation is experienced.[7]
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Emergency eyewash stations and safety showers must be readily accessible in the immediate

work area.[9]

Spill Management
In the event of a small spill, follow these steps:

Evacuate and Isolate: Immediately evacuate non-essential personnel from the contaminated

area and restrict access.[8]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1][8][9] Use non-sparking tools for cleanup.[1][3][7]

Containment and Absorption: Do not use water.[10] Cover the spill with an inert absorbent

material such as dry lime, sand, or soda ash.[9]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed, and

properly labeled container for disposal.[3][9]

Ventilation: Ensure the area is well-ventilated after the cleanup is complete.[9]

Disposal of Unused or Waste Ethyl Bromoacetate
Ethyl bromoacetate must be disposed of as hazardous waste.[4][9] Do not dispose of this

chemical down the drain or in regular trash.

Step-by-Step Disposal Procedure:

Containerization: Place the waste ethyl bromoacetate in a clearly labeled, sealed, and

appropriate container. Empty containers may still contain hazardous residue and should be

treated as hazardous waste.[8]

Labeling: The container must be clearly labeled as "Hazardous Waste: Ethyl Bromoacetate"

and include the appropriate hazard pictograms (e.g., toxic, flammable).

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible substances such as strong oxidizing agents, acids, bases, and reducing
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agents.[4][7][9] The storage area should be secure and accessible only to authorized

personnel.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed chemical waste disposal company.[3] The approved disposal methods

include controlled incineration with flue gas scrubbing or other methods sanctioned by a

licensed chemical destruction plant.[3]

It is crucial to consult and adhere to all local, state, and federal regulations regarding

hazardous waste disposal.

Quantitative Data Summary
While specific quantitative parameters for disposal (e.g., neutralization concentrations, reaction

times) are not detailed in standard safety data sheets, the physical and chemical properties of

ethyl bromoacetate are well-documented and essential for safe handling.

Property Value

CAS Number 105-36-2

Molecular Formula BrCH₂COOCH₂CH₃

Appearance Colorless to yellow liquid[8][11]

Odor Fruity, pungent[2][11]

Boiling Point 158 °C (316 °F; 431 K)[2][11]

Flash Point 47 °C (117 °F; 320 K)[2][7]

Solubility in Water Insoluble; may decompose slowly[2][8][10]

Experimental Protocols
Detailed experimental protocols for the chemical neutralization or inactivation of ethyl
bromoacetate are not provided in the reviewed safety literature. The standard and

recommended procedure is collection and disposal via a licensed hazardous waste

management company. Attempting to neutralize this substance in a laboratory setting without

validated protocols can be dangerous and is not recommended.
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ethyl
bromoacetate.
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Caption: Logical workflow for the safe disposal of ethyl bromoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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